5-Bromo-2-fluorobenzylisocyanide

• Molecular Formula: C8H5BrFN
• Molecular Weight: 214.03 g/mol
• IUPAC Name: 4-bromo-1-fluoro-2-(isocyanomethyl)benzene
• InChI: InChI=1S/C8H5BrFN/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4H,5H2
• InChI Key: SVZMMSQYCQXLFS-UHFFFAOYSA-N
• SMILES: [C-]#[N+]CC1=C(C=CC(=C1)Br)F

Description

5-Bromo-2-fluorobenzylisocyanide (C₈H₅BrFNC, molecular weight ≈ 215.03 g/mol) is a halogenated aromatic isocyanide. The compound features a benzylisocyanide backbone with bromine and fluorine substituents at the 5- and 2-positions of the benzene ring, respectively. Isocyanides are highly reactive due to the electron-rich nature of the isocyanide (–NC) group, making them valuable in organometallic chemistry, coordination complexes, and multicomponent reactions like the Ugi reaction . The bromine atom enhances electrophilic substitution reactivity, while fluorine modulates electronic effects and steric hindrance.

Comparison with Similar Compounds

Key Observations:

Functional Group Diversity :

• The target compound’s isocyanide group (–NC) distinguishes it from analogs with carboxylic acids, esters, or amides. Isocyanides exhibit unique reactivity in metal coordination and cycloaddition reactions, unlike the hydrolytically stable benzoic acid derivatives .
• The benzamide derivative () shares halogen positions but replaces –NC with a –CONH– group, reducing nucleophilicity and altering biological activity .

Fluorine: The 2-F position in the target compound increases ring electron-withdrawing effects, whereas 4-F in other analogs (e.g., 5-Bromo-4-fluoro-2-methoxybenzoic acid) alters regioselectivity in substitution reactions .

Applications: Pharmaceuticals: Carboxylic acid and ester derivatives (e.g., 314298-22-1, 938243-43-7) are intermediates in drug synthesis due to their solubility and stability . Organometallics: The isocyanide group in the target compound facilitates its use as a ligand in catalytic systems, contrasting with the benzamide’s role in bioactive molecule design .

Research Findings and Challenges

• Synthetic Accessibility : The target compound’s isocyanide group requires specialized synthesis (e.g., Hofmann isocyanide elimination), whereas benzoic acid derivatives are typically prepared via ester hydrolysis or Friedel-Crafts acylation .
• Stability : Isocyanides are prone to hydrolysis under acidic conditions, limiting their utility compared to more stable esters or amides.
• Structural Characterization : Tools like SHELX () are critical for resolving crystallographic data, particularly for halogenated aromatics with complex substituent arrangements .